Cas no 2176201-62-8 (1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione)

• Product Name: 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione
• CAS No: 2176201-62-8
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.357407569885
• CID: 5337634
• Update Time: 2025-10-29

1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-(2-fluorophenyl)acetyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione
• 1-[1-[2-(2-fluorophenyl)acetyl]piperidin-4-yl]-3-methylimidazolidine-2,4-dione
• 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione

• Inchi： 1S/C17H20FN3O3/c1-19-16(23)11-21(17(19)24)13-6-8-20(9-7-13)15(22)10-12-4-2-3-5-14(12)18/h2-5,13H,6-11H2,1H3
• InChI Key： XBGYCHKNOKBQEM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(N1CCC(CC1)N1C(N(C)C(C1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 519
• XLogP3: 1.1
• Topological Polar Surface Area: 60.9

Additional information on 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2176201-62-8 and Product Name: 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione

The compound identified by the CAS number 2176201-62-8 and the product name 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound integrates several key structural motifs, including a piperidine ring, a fluorophenyl moiety, and an imidazolidine-2,4-dione core, which collectively contribute to its unique chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The presence of a 2-fluorophenyl group in this molecule is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Studies have demonstrated that fluorinated aromatic rings can modulate enzyme interactions and receptor binding, making them valuable in the development of novel therapeutic agents. The specific positioning of the fluorophenyl group in this compound suggests a targeted interaction with biological targets, which could be exploited for therapeutic purposes.

The piperidine ring is another critical structural feature of this compound. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to form stable hydrogen bonds and their favorable pharmacokinetic profiles. The 4-position of the piperidine ring in this compound is substituted with an acetyl group, which further influences its reactivity and potential biological activity. This substitution pattern is often employed in drug design to enhance solubility and improve bioavailability.

The core structure of the compound, 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione, is characterized by an imidazolidine-2,4-dione moiety. This scaffold is known for its versatility in medicinal chemistry and has been incorporated into various bioactive molecules. The imidazolidine ring system provides a rigid framework that can interact with biological targets in a predictable manner. Additionally, the presence of two carbonyl groups at the 2 and 4 positions enhances the compound's reactivity, making it a potential precursor for further derivatization and lead optimization.

Current research in the field of heterocyclic chemistry has shown that combining multiple structural motifs can lead to compounds with enhanced biological activity. The synergistic effects of the piperidine, fluorophenyl, and imidazolidine-2,4-dione moieties in this compound suggest that it may exhibit multiple modes of action. Such multifunctional compounds are particularly attractive in drug development as they can target multiple pathways simultaneously, potentially leading to greater therapeutic efficacy.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. The fluorophenyl group appears to play a crucial role in mediating these interactions, likely through hydrophobic interactions and π-stacking effects. Further investigation is warranted to fully elucidate the mechanism of action and identify potential therapeutic applications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective modifications to construct the desired molecular framework. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are representative of modern pharmaceutical chemistry approaches and highlight the importance of innovation in chemical synthesis for drug development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel materials with specialized properties. For instance, derivatives of this compound could be explored for their potential use in agrochemicals or as intermediates for other fine chemicals. The versatility of its molecular framework allows for extensive modifications, enabling researchers to tailor its properties for specific applications.

As research continues to uncover new biological activities and synthetic methodologies, compounds like 1-{1-2-(2-fluorophenyl)acetylpiperidin-4-yl}-3-methylimidazolidine-2,4-dione will continue to play a pivotal role in advancing pharmaceutical science. The integration of innovative chemical concepts with cutting-edge biotechnological approaches will drive the discovery of next-generation therapeutic agents that address unmet medical needs. The study of such compounds not only contributes to our fundamental understanding of chemical biology but also opens new avenues for drug discovery and development.